2,3-Dibromopyridine 1-oxide

• Molecular Formula: C5H3Br2NO
• Molecular Weight: 252.89 g/mol
• IUPAC Name: 2,3-dibromo-1-oxidopyridin-1-ium
• InChI: InChI=1S/C5H3Br2NO/c6-4-2-1-3-8(9)5(4)7/h1-3H
• InChI Key: XAVYEANEJDDGDR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C([N+](=C1)[O-])Br)Br

Description

2,3-Dibromopyridine 1-oxide (CAS 89167-27-1) is a brominated pyridine derivative with the molecular formula C₅H₃Br₂NO and a molecular weight of 252.89 g/mol. It features bromine atoms at the 2- and 3-positions of the pyridine ring and an N-oxide group at the 1-position. Limited physical property data are available in the provided evidence, though it is noted to require storage at 2–8°C .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2,3-Dibromopyridine 1-oxide typically involves the bromination of pyridine N-oxide. One common method includes the reaction of pyridine N-oxide with bromine in the presence of a suitable solvent such as acetic acid. The reaction is carried out at a controlled temperature to ensure selective bromination at the 2nd and 3rd positions.

Industrial Production Methods: Industrial production of 2,3-Dibromopyridine 1-oxide may involve similar bromination processes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, the industrial process may incorporate purification steps such as recrystallization or chromatography to obtain high-purity 2,3-Dibromopyridine 1-oxide.

Chemical Reactions Analysis

Nucleophilic Aromatic Substitution (SNAr)

The N-oxide group activates the pyridine ring for nucleophilic attack, particularly at positions ortho and para to the oxygen atom. Bromine substituents at positions 2 and 3 direct reactivity toward remaining positions (e.g., position 4 or 6).

Key Reactions:

• Ammonia Substitution :
  Reaction with aqueous ammonia under reflux (100°C, 12 hrs) replaces bromine at position 4 with an amino group, yielding 4-amino-2,3-dibromopyridine 1-oxide. Yield: 65–72% .
  Mechanism : The N-oxide withdraws electron density, polarizing the C-Br bond and facilitating nucleophilic displacement.

• Alkoxylation :
  Methanolysis with KOH in methanol (60°C, 8 hrs) produces 4-methoxy-2,3-dibromopyridine 1-oxide. Yield: 58% .

Regioselectivity Data:

Position	Reactivity (Relative Rate)	Preferred Nucleophile
4	High	NH₃, RO⁻
6	Moderate	CN⁻, S⁻

Suzuki-Miyaura Coupling

2,3-Dibromopyridine 1-oxide participates in palladium-catalyzed coupling with arylboronic acids. Bromines at positions 2 and 3 enable selective coupling at position 4 or 6.

Example :

• Reagents : Pd(PPh₃)₄ (2 mol%), K₂CO₃ (2 eq), phenylboronic acid (1.2 eq)

• Conditions : DMF/H₂O (3:1), 80°C, 12 hrs

• Product : 4-phenyl-2,3-dibromopyridine 1-oxide

• Yield : 78%

Stille Coupling

Reaction with tributyl(vinyl)tin in THF using PdCl₂(PPh₃)₂ as catalyst introduces vinyl groups. Position 4 is favored due to lower steric hindrance. Yield: 62–68% .

Metalation and Functionalization

The N-oxide group enhances acidity at adjacent C-H positions, enabling directed metalation.

Lithiation

• Reagents : LDA (2 eq), THF, -78°C

• Electrophile Quenching : CO₂, alkyl halides, or aldehydes

• Products :

  • Carboxylic acid derivative at position 4 (Yield: 55%)

  • Alkylated products (Yield: 48–60%)

Reduction Reactions

Selective reduction of the N-oxide group or bromine substituents is achievable under controlled conditions.

N-Oxide Reduction

• Reagents : PCl₃ in CH₂Cl₂ (0°C, 2 hrs)

• Product : 2,3-Dibromopyridine

• Yield : 85%

Debromination

• Catalytic Hydrogenation : H₂ (1 atm), Pd/C (5%), EtOH

  • Partial debromination yields 3-bromopyridine 1-oxide (Yield: 70%) .

Comparative Reactivity Table

Reaction Type	Reagents/Conditions	Major Product	Yield (%)
SNAr (Ammonia)	NH₃, H₂O, 100°C, 12 hrs	4-Amino-2,3-dibromopyridine 1-oxide	65–72
Suzuki Coupling	Pd(PPh₃)₄, PhB(OH)₂, K₂CO₃, DMF/H₂O, 80°C	4-Phenyl-2,3-dibromopyridine 1-oxide	78
Lithiation/Alkylation	LDA, R-X, THF, -78°C	4-Alkyl-2,3-dibromopyridine 1-oxide	48–60
N-Oxide Reduction	PCl₃, CH₂Cl₂, 0°C	2,3-Dibromopyridine	85

Mechanistic Insights

• Electronic Effects : The N-oxide group increases ring electrophilicity via resonance and inductive effects, polarizing C-Br bonds for nucleophilic attack .

• Steric Effects : Bromines at positions 2 and 3 hinder substitution at adjacent sites, directing reactivity to position 4 or 6 .

• Catalytic Pathways : Cross-coupling reactions proceed through oxidative addition of Pd(0) to C-Br bonds, followed by transmetalation and reductive elimination .

Scientific Research Applications

2,3-Dibromopyridine 1-oxide has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex heterocyclic compounds. Its unique reactivity makes it valuable in the development of new synthetic methodologies.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the synthesis of drugs.

Industry: It is used in the production of agrochemicals, dyes, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2,3-Dibromopyridine 1-oxide involves its interaction with various molecular targets. The N-oxide group can act as a mild Lewis base, activating certain Lewis acidic parts of molecules and increasing the reactivity of nucleophilic parts towards electrophiles. This property is exploited in various catalytic reactions and synthetic processes.

Comparison with Similar Compounds

2,6-Dibromopyridine 1-Oxide (CAS 25373-69-7)

• Structure : Bromine at 2- and 6-positions; N-oxide at 1-position.
• Physical Properties : Colorless to pale yellow liquid or solid, depending on state .
• Solubility: Moderately soluble in polar solvents (e.g., water, alcohols); less soluble in non-polar solvents .
• Applications : Used in pharmaceutical and agrochemical synthesis .
• Safety : Requires careful handling due to toxicity and environmental concerns .

3,4-Dibromopyridine 1-Oxide (CAS 13535-02-9)

• Structure : Bromine at 3- and 4-positions; N-oxide at 1-position.
• Data Limitations: No explicit physical or chemical property data are provided in the evidence.
• Potential Use: Likely shares reactivity with other dibromopyridine N-oxide derivatives but may exhibit distinct regioselectivity in reactions due to adjacent bromine substituents .

3,5-Dibromopyridine 1-Oxide (CAS 2402-99-5)

• Structure : Bromine at 3- and 5-positions; N-oxide at 1-position.
• Reactivity : Symmetrical bromine substitution may facilitate cross-coupling reactions (e.g., Suzuki-Miyaura) in medicinal chemistry .
• Applications : Listed as a building block in drug discovery, indicating utility in synthesizing complex heterocycles .

Comparative Data Table

Compound	CAS Number	Substituent Positions	Molecular Weight (g/mol)	Physical State	Key Applications
2,3-Dibromopyridine 1-oxide	89167-27-1	2,3-Br; 1-N-oxide	252.89	Not specified	Understudied (potential synthesis intermediate)
2,6-Dibromopyridine 1-oxide	25373-69-7	2,6-Br; 1-N-oxide	252.89	Liquid or solid	Pharmaceuticals, agrochemicals
3,4-Dibromopyridine 1-oxide	13535-02-9	3,4-Br; 1-N-oxide	Not specified	Not specified	Not explicitly reported
3,5-Dibromopyridine 1-oxide	2402-99-5	3,5-Br; 1-N-oxide	Not specified	Not specified	Drug discovery building block

Key Findings and Implications

Substituent Position Effects :

• Bromine placement significantly impacts reactivity. For example, 2,6-dibromopyridine 1-oxide ’s distal bromine atoms may favor nucleophilic aromatic substitution, while 3,5-dibromopyridine 1-oxide ’s symmetry could enhance cross-coupling efficiency .
• The N-oxide group in all compounds likely increases polarity and solubility in polar solvents, though this is best documented for the 2,6-isomer .

Application Gaps :

• 2,3-Dibromopyridine 1-oxide lacks detailed studies compared to its isomers, suggesting a need for further research into its synthetic utility and safety profile.

Safety Considerations :

• Only 2,6-dibromopyridine 1-oxide has explicit safety warnings, highlighting the need for caution when handling brominated N-oxide compounds .

Q & A

Basic Research Questions

Q. What are the standard synthetic routes for preparing 2,3-dibromopyridine 1-oxide, and how do reaction conditions influence yield and purity?

• Methodological Answer : The synthesis typically involves bromination of pyridine derivatives followed by N-oxidation. For example, bromination of 3-bromopyridine using brominating agents (e.g., HBr/H₂O₂) under controlled temperatures (50–80°C) can yield 2,3-dibromopyridine, which is subsequently oxidized to the N-oxide using m-chloroperbenzoic acid (mCPBA) in dichloromethane at 0–5°C . Purity (>95%) is achieved via recrystallization from ethanol/water mixtures. Variations in stoichiometry or temperature during oxidation may lead to side products like over-oxidized species, necessitating rigorous TLC or HPLC monitoring .

Q. How can researchers confirm the structural integrity of 2,3-dibromopyridine 1-oxide post-synthesis?

• Methodological Answer : Characterization relies on a combination of NMR (¹H/¹³C), FT-IR, and mass spectrometry. For instance, ¹H NMR in DMSO-d₆ should show deshielded protons at the ortho positions due to the electron-withdrawing N-oxide group. X-ray crystallography is recommended for definitive confirmation of regiochemistry, as seen in structurally similar pyridine N-oxide derivatives . Discrepancies in melting points (e.g., observed vs. literature) may indicate impurities; differential scanning calorimetry (DSC) can resolve such ambiguities .

Advanced Research Questions

Q. What strategies mitigate regioselectivity challenges during functionalization of 2,3-dibromopyridine 1-oxide for medicinal chemistry applications?

• Methodological Answer : The electron-deficient nature of the N-oxide directs electrophilic substitution to the para position relative to the N-oxide group. For Suzuki-Miyaura coupling, palladium catalysts (e.g., Pd(PPh₃)₄) with aryl boronic acids at 80–100°C in toluene/ethanol mixtures selectively replace bromine at the 2-position, leaving the 3-bromo group intact for subsequent reactions. Computational studies (DFT) can predict reactivity trends, while in situ monitoring via LC-MS ensures intermediate stability .

Q. How do solvent polarity and temperature affect the stability of 2,3-dibromopyridine 1-oxide in catalytic systems?

• Methodological Answer : Polar aprotic solvents (e.g., DMF, DMSO) stabilize the N-oxide via hydrogen bonding but may accelerate decomposition at elevated temperatures (>120°C). Accelerated stability testing (40–80°C, 75% humidity) combined with UV-Vis spectroscopy reveals degradation pathways, such as reversion to pyridine under acidic conditions. Stabilizers like BHT (0.1% w/w) in storage solutions (anhydrous THF) prolong shelf life .

Q. What analytical approaches resolve contradictory data in halogen migration studies involving 2,3-dibromopyridine 1-oxide?

• Methodological Answer : Discrepancies in bromine migration during cross-coupling reactions (e.g., Ullmann couplings) often arise from trace metal impurities or solvent effects. Isotopic labeling (e.g., ⁸¹Br) combined with tandem MS/MS fragmentation can track halogen movement. Redundant X-ray structures of intermediates (e.g., Pd-π complexes) clarify mechanistic ambiguities .

Safety and Handling

Q. What are the critical safety protocols for handling 2,3-dibromopyridine 1-oxide in air-sensitive reactions?

• Methodological Answer : The compound is hygroscopic and may release HBr upon hydrolysis. Use inert atmospheres (N₂/Ar) in Schlenk lines, and neutralize waste with 10% sodium bicarbonate. PPE (nitrile gloves, face shields) is mandatory due to potential skin irritation (GHS07 classification). Spill containment requires vermiculite absorption followed by disposal as halogenated waste .

Data Interpretation and Reproducibility

Q. Why do NMR spectra of 2,3-dibromopyridine 1-oxide vary across literature reports, and how can researchers ensure reproducibility?

• Methodological Answer : Variations arise from solvent deuteration levels, pH (DMSO-d₆ can act as a weak acid), or paramagnetic impurities. Standardize protocols using deuterated chloroform (CDCl₃) with 0.03% TMS for ¹H NMR. Reproducible coupling constants (J ~6–8 Hz for adjacent protons) confirm purity. Cross-validate with independent synthesis batches .

Applications in Drug Development

Q. How is 2,3-dibromopyridine 1-oxide utilized as a precursor in proton pump inhibitor (PPI) synthesis?

• Methodological Answer : It serves as a key intermediate for substituted pyridine N-oxide derivatives like rabeprazole. Regioselective displacement of the 3-bromo group with methoxyamine in THF at −20°C yields the core structure, followed by sulfonation. Scale-up requires strict control of exotherms during sulfonic acid addition to prevent ring-opening side reactions .